Methyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate;hydrochloride

• IUPAC Name: methyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C11H21NO2.ClH/c1-11(2,3)9-5-8(6-12-7-9)10(13)14-4;/h8-9,12H,5-7H2,1-4H3;1H/t8-,9+;/m0./s1
• InChI Key: JRYLTVZRVGGBLI-OULXEKPRSA-N
• Canonical SMILES: CC(C)(C)C1CC(CNC1)C(=O)OC.Cl
• Isomeric SMILES: CC(C)(C)[C@@H]1C[C@@H](CNC1)C(=O)OC.Cl
• Molecular Formula: C11H22ClNO2
• Molecular Weight: 235.75 g/mol

Description

Compounds like “Methyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate;hydrochloride” belong to a class of organic compounds known as piperidines. Piperidines are compounds containing the piperidine functional group, a six-membered saturated heterocyclic with one nitrogen atom.

Synthesis Analysis

The synthesis of similar compounds often involves stereoselective reactions, where the desired stereochemistry is achieved by using chiral catalysts or chiral auxiliaries. The exact synthesis process would depend on the specific structure of the compound.

Molecular Structure Analysis

The molecular structure of a compound like this would be determined by techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. The compound’s chirality, a property indicating that a molecule is not superimposable on its mirror image, is an important aspect of its structure.

Chemical Reactions Analysis

The chemical reactions involving such compounds would depend on the functional groups present in the molecule. Piperidines, for example, can undergo a variety of reactions, including substitutions, reductions, and oxidations.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would be determined by its molecular structure. For example, the compound’s solubility, melting point, boiling point, and stability would be influenced by the types of functional groups present and the overall shape of the molecule.

Scientific Research Applications

Synthetic Strategies for m-Aryloxy Phenols

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Chemical Modification for Detection

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Broad-Spectrum Antibiotic Activity

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Mechanism of Action

The mechanism of action of a compound like this would depend on its intended use. For example, many piperidine derivatives are used in medicinal chemistry and have various biological activities.

Safety and Hazards

The safety and hazards associated with a compound like this would depend on its specific structure and properties. It’s important to handle all chemicals with appropriate safety measures, including wearing personal protective equipment and working in a well-ventilated area.

Future Directions

The future directions for research on a compound like this could include exploring its potential uses in various fields, such as medicinal chemistry, materials science, or environmental science. Further studies could also investigate its synthesis, properties, and reactivity in more detail.